molecular formula C22H21ClN4O2S B2426993 N-benzyl-2-(3-(2-(2-chlorophenyl)acetamido)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-2-yl)acetamide CAS No. 1105217-92-2

N-benzyl-2-(3-(2-(2-chlorophenyl)acetamido)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-2-yl)acetamide

Cat. No. B2426993
CAS RN: 1105217-92-2
M. Wt: 440.95
InChI Key: NMHSNYOEWLBGFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-benzyl-2-(3-(2-(2-chlorophenyl)acetamido)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-2-yl)acetamide is a useful research compound. Its molecular formula is C22H21ClN4O2S and its molecular weight is 440.95. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photochemical and Thermochemical Modeling

Compounds with similar structures have been synthesized and analyzed for their potential application as photosensitizers in dye-sensitized solar cells (DSSCs). Studies on the vibrational spectra, electronic properties, and photochemical and thermochemical modeling of such compounds suggest they show good light harvesting efficiency and free energy of electron injection, making them suitable for use in photovoltaic cells. Additionally, their non-linear optical (NLO) activity has been investigated, demonstrating potential in various optical applications (Mary et al., 2020).

Structure-Activity Relationships in Drug Design

In the realm of pharmaceuticals, similar compounds have been examined for their structure-activity relationships, particularly focusing on their role as dual inhibitors of key cellular pathways such as phosphoinositide 3-kinase (PI3K) and mammalian target of rapamycin (mTOR). These studies are essential for designing more effective drugs with improved metabolic stability, showcasing the compound's utility in developing therapeutic agents (Stec et al., 2011).

Antitumor Activity

Research into benzothiazole derivatives, which share structural motifs with the compound , has revealed significant potential in antitumor activity. Various synthesized derivatives have been screened against human tumor cell lines, indicating considerable anticancer activity against specific cancer types. This highlights the compound's relevance in the development of new anticancer drugs (Yurttaş et al., 2015).

Anti-Inflammatory Activity

Derivatives of similar structures have been synthesized and shown to possess significant anti-inflammatory activity. These findings are crucial for the development of new anti-inflammatory agents, providing insights into the compound's potential application in treating inflammation-related disorders (Sunder et al., 2013).

Molecular Docking and Binding Affinity

Studies involving molecular docking have been used to understand the binding interactions of similar compounds with specific biological targets, such as Cyclooxygenase 1 (COX1). This research provides valuable information on the compound's potential as a lead structure in drug discovery, especially in designing molecules with specific target affinities (Mary et al., 2020).

properties

IUPAC Name

N-[2-[2-(benzylamino)-2-oxoethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(2-chlorophenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H21ClN4O2S/c23-18-9-5-4-8-16(18)10-20(28)25-22-17-13-30-14-19(17)26-27(22)12-21(29)24-11-15-6-2-1-3-7-15/h1-9H,10-14H2,(H,24,29)(H,25,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NMHSNYOEWLBGFH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2=C(N(N=C2CS1)CC(=O)NCC3=CC=CC=C3)NC(=O)CC4=CC=CC=C4Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H21ClN4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

440.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.